
Noviflumuron CAS number and molecular
formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Noviflumuron

Cat. No.: B049560 Get Quote

Noviflumuron: A Technical Guide
CAS Number: 121451-02-3 Molecular Formula: C₁₇H₇Cl₂F₉N₂O₃

This technical guide provides an in-depth overview of Noviflumuron, an insect growth

regulator of the benzoylurea class. It is intended for researchers, scientists, and drug

development professionals, offering detailed information on its mechanism of action,

physicochemical properties, toxicological data, environmental fate, and relevant experimental

protocols.

Core Compound Information
Noviflumuron is a white, odorless solid primarily used as the active ingredient in termite

control products, most notably in the Sentricon® Termite Colony Elimination System.[1] It is

registered as a "reduced-risk" pesticide by the U.S. Environmental Protection Agency (EPA)

due to its low impact on human health and low toxicity to non-target organisms.[1]

Physicochemical Properties of Noviflumuron
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Property Value Reference

Molecular Weight 529.14 g/mol --INVALID-LINK--

Melting Point 153-154 °C --INVALID-LINK--

Water Solubility 0.194 mg/L (at 20°C) --INVALID-LINK--

Vapor Pressure 2.20 x 10⁻¹⁰ mm Hg (at 20°C) --INVALID-LINK--

Log P (Octanol/Water) 4.94 (at 20°C) --INVALID-LINK--

Mechanism of Action: Chitin Synthesis Inhibition
Noviflumuron acts as an insect growth regulator by disrupting the synthesis of chitin, a crucial

component of an insect's exoskeleton.[1][2] This disruption occurs during the molting process,

preventing juvenile insects from successfully developing into adults, which ultimately leads to

their death.[2] The benzoylurea class of insecticides is thought to specifically inhibit the enzyme

chitin synthase, which is responsible for polymerizing N-acetylglucosamine (GlcNAc) into chitin

chains.

Signaling Pathway: Insect Chitin Biosynthesis
The following diagram illustrates the simplified chitin biosynthesis pathway in insects and the

point of inhibition by Noviflumuron.

Caption: Simplified pathway of insect chitin biosynthesis and inhibition by Noviflumuron.

Toxicological Profile
Noviflumuron exhibits low acute toxicity to mammals. The following table summarizes key

toxicological data.
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Metric Species Value Reference

Acute Oral LD50 Rat > 5000 mg/kg --INVALID-LINK--

Acute Dermal LD50 Rabbit > 5000 mg/kg --INVALID-LINK--

Acute Inhalation LC50 Rat > 5.24 mg/L --INVALID-LINK--

Eye Irritation Rabbit Minimally irritating --INVALID-LINK--

Skin Irritation Rabbit Non-irritating --INVALID-LINK--

Dermal Sensitization Guinea Pig Not a sensitizer --INVALID-LINK--

Ecotoxicology and Environmental Fate
While generally having a low environmental impact due to its targeted application in bait

stations, Noviflumuron can be highly toxic to aquatic invertebrates.[1]

Aquatic Toxicity
Species Endpoint Value Reference

Daphnia magna

(Water flea)
48h EC50 0.0003 mg/L --INVALID-LINK--

Lepomis macrochirus

(Bluegill sunfish)
96h LC50 > 2.0 mg/L --INVALID-LINK--

Oncorhynchus mykiss

(Rainbow trout)
96h LC50 > 2.00 mg/L --INVALID-LINK--

Environmental Fate
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Property Value/Characteristic Reference

Soil Mobility
Immobile (Kd values: 859-

7,828)
--INVALID-LINK--

Biodegradation in Soil
Slowly biodegradable;

moderately persistent
[1]

Hydrolysis

Stable at neutral to acidic pH;

degrades at alkaline pH (half-

life of 19 days)

--INVALID-LINK--

Bioaccumulation Potential
High (BCF > 3000 or Log Pow

between 5 and 7)
--INVALID-LINK--

Experimental Protocols
Termite Efficacy Bioassay (No-Choice Feeding Test)
This protocol is a generalized procedure for evaluating the efficacy of Noviflumuron-treated

bait against subterranean termites.

1. Materials:

Termite colonies (e.g., Reticulitermes flavipes)

Plastic containers with lids

Washed sand

Distilled water

Bait matrix (e.g., refined cellulose)

Noviflumuron (technical grade)

Acetone (solvent)

Analytical balance
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Drying oven

2. Bait Preparation:

Prepare a stock solution of Noviflumuron in acetone at the desired concentration (e.g.,

0.5% w/w).

Evenly apply the Noviflumuron solution to the bait matrix and allow the acetone to

evaporate completely in a fume hood.

Prepare an untreated control bait matrix with acetone only.

3. Experimental Setup:

Add a layer of washed sand to each plastic container and moisten with distilled water.

Place a pre-weighed amount of the treated or untreated bait matrix into each container.

Introduce a known number of termite workers (e.g., 100) into each container.

Maintain the containers in a controlled environment (e.g., 25°C and >80% relative humidity)

in darkness.

4. Data Collection and Analysis:

At predetermined intervals (e.g., 2, 4, 6, and 8 weeks), destructively sample the containers.

Record the number of surviving and dead termites to calculate mortality rates.

Remove the remaining bait matrix, clean off any debris, dry in an oven, and re-weigh to

determine the amount of bait consumed.

Statistically analyze the mortality and consumption data to evaluate the efficacy of the

Noviflumuron treatment compared to the control.

Experimental Workflow for Termite Bioassay
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Caption: Workflow for a laboratory-based termite efficacy bioassay of Noviflumuron.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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